Cas no 1955522-70-9 (1-amino-1,3-dimethylthiourea hydrochloride)

• Product Name: 1-amino-1,3-dimethylthiourea hydrochloride
• CAS No: 1955522-70-9
• MF: C₃H₁₀ClN₃S
• MW: 155.649597644806
• MDL: MFCD29055180
• CID: 5247385
• PubChem ID: 122236504
• Update Time: 2026-03-09

1-amino-1,3-dimethylthiourea hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N,1-dimethyl-, hydrochloride (1:1)
• 1-amino-1,3-dimethylthiourea hydrochloride

• MDL： MFCD29055180
• Inchi： 1S/C3H9N3S.ClH/c1-5-3(7)6(2)4;/h4H2,1-2H3,(H,5,7);1H
• InChI Key： QRYNIYMDKLHSBX-UHFFFAOYSA-N
• SMILES： C(=S)(NC)N(N)C.Cl

Additional information on 1-amino-1,3-dimethylthiourea hydrochloride

Comprehensive Analysis of 1-amino-1,3-dimethylthiourea hydrochloride (CAS No. 1955522-70-9): Properties, Applications, and Industry Insights

1-amino-1,3-dimethylthiourea hydrochloride (CAS No. 1955522-70-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This thiourea derivative is characterized by the presence of an amino group and a dimethyl substitution, which enhances its reactivity and solubility in aqueous systems. Researchers are increasingly exploring its potential as a building block for drug synthesis, particularly in the development of small-molecule inhibitors and bioconjugation agents.

The compound's hydrochloride salt form (CAS No. 1955522-70-9) offers improved stability compared to its free base counterpart, making it preferable for storage and handling in laboratory settings. Recent studies highlight its role in peptide modification and as a precursor for heterocyclic compound synthesis. Its molecular structure features a thiocarbonyl group that participates in diverse chemical reactions, including nucleophilic additions and cyclization processes.

In the context of current research trends, 1-amino-1,3-dimethylthiourea hydrochloride aligns with the growing demand for multifunctional intermediates in medicinal chemistry. The scientific community has shown particular interest in its potential applications for targeted drug delivery systems, especially when combined with modern nanotechnology platforms. Its compatibility with click chemistry approaches makes it valuable for developing biocompatible materials and diagnostic probes.

From a synthetic chemistry perspective, this compound (CAS No. 1955522-70-9) demonstrates remarkable versatility. It serves as an effective ligand precursor in coordination chemistry and has shown promise in asymmetric catalysis applications. The dimethylamino moiety contributes to its electron-donating properties, while the thiourea scaffold provides multiple sites for structural modification. These features have led to its incorporation in high-throughput screening libraries for drug discovery programs.

Quality control parameters for 1-amino-1,3-dimethylthiourea hydrochloride typically include rigorous testing for purity levels (often ≥98% by HPLC), residual solvent content, and moisture analysis. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity. The compound's physicochemical properties, including melting point range and solubility profile, are well-documented in technical literature.

Environmental and handling considerations for this material emphasize standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires controlled temperature conditions (2-8°C) in airtight containers to maintain long-term stability.

The commercial availability of 1-amino-1,3-dimethylthiourea hydrochloride (CAS No. 1955522-70-9) has expanded significantly in recent years, with multiple chemical suppliers offering it in research quantities. Current market trends indicate growing demand from contract research organizations (CROs) and academic institutions engaged in structure-activity relationship studies. Its relatively straightforward synthesis pathway also makes it accessible for custom manufacturing projects.

Future research directions for this compound may explore its potential in green chemistry applications, particularly as a catalyst or reagent in sustainable synthesis methodologies. The unique electronic properties of the thiourea core continue to inspire investigations into novel molecular recognition systems and supramolecular architectures. As analytical techniques advance, researchers anticipate discovering additional structure-property relationships that could unlock further applications.

For researchers considering 1-amino-1,3-dimethylthiourea hydrochloride (CAS No. 1955522-70-9) for their projects, comprehensive technical data sheets and material safety information should be consulted. The compound's growing presence in scientific literature suggests it will remain an important tool for chemical biology and medicinal chemistry research in coming years. Its balanced combination of reactivity and stability positions it as a valuable asset in diverse synthetic strategies.